Cas no 148849-67-6 (Ivabradine hydrochloride)

• Product Name: Ivabradine hydrochloride
• CAS No: 148849-67-6
• MF: C₂₇H₃₇ClN₂O₅
• MW: 505.046087026596
• MDL: MFCD00929899
• CID: 65105
• PubChem ID: 253659556
• Update Time: 2026-03-03

Ivabradine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ivabradine hydrochloride
• Ivabradine HCl
• 3-[3-[[(8S)-3,4-Dimethoxy-8-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one hydrochloride
• 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one Hydrochloride
• Corlentor
• Procoralan
• S-16257
• (S)-3-(3-(((3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)(methyl)amino)propyl)-7,8-dimethoxy-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride
• Ivabradine (hydrochloride)
• 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one,hydrochloride
• S 16257-2
• 2H-3-Benzazepin-2-on
• Ivabridine hydracloride
• Ivabradine hydrochlorid
• Ivabradine HCl (Procoralan)
• Corlanor
• TP19837BZK
• 2H-3-Benzazepin-2-one, 3-[3-[[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-7,8-dimethoxy-, hydrochloride (1:1)
• (S)
• MFCD00929899
• 148849-67-6
• (+)-S16257
• MLS006010110
• S-16260-2
• 2H-3-BENZAZEPIN-2-ONE, 3-(3-((((7S)-3,4-DIMETHOXYBICYCLO(4.2.0)OCTA-1,3,5-TRIEN-7-YL)METHYL)METHYLAMINO)PROPYL)-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-, HYDROCHLORIDE (1:1)
• AMG 998
• s16257
• IVABRADINE HYDROCHLORIDE [ORANGE BOOK]
• BCP05218
• (S)-3-(3-(((4,5-Dimethoxy-1,2-dihydrocyclobutabenzen-1-yl)methyl)(methyl)amino)propyl)-7,8-dimethoxy-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride
• CHEBI:85969
• Q27158823
• AC-543
• DTXCID0026913
• Coralan
• 2H-3-Benzazepin-2-one, 3-(3-(((3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)methylamino)propyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride, (S)-
• ivabradine monohydrochloride
• CHEMBL2145077
• Ivabradine hydrochloride [USAN]
• 3-[3-({[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amino)propyl]-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one hydrochloride
• IVABRADINE HYDROCHLORIDE [WHO-DD]
• IVABRADINE HYDROCHLORIDE [MI]
• J-521616
• 2H-3-Benzazepin-2-one, 3-(3-((((7S)-3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)methylamino)propyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-, monohydrochloride
• 3-(3-((((7S)-3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)(methyl)amino)propyl)-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one--hydrogen chloride (1/1)
• N-{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}-3-(7,8-dimethoxy-2-oxo-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)-N-methylpropan-1-aminium chloride
• 148849-67-6 (HCl)
• BCP9000798
• Ivabradine hydrochloride- Bio-X
• Ivabradine hydrochloride, >=98% (HPLC)
• Ivabradinehydrochloride
• SMR004701246
• Coralan (TN)
• CS-1994
• AKOS016002249
• DTXSID2046913
• J-008523
• IVABRADINE HYDROCHLORIDE [JAN]
• BI164596
• Ivabradine hydrochloride (JAN/USAN)
• AM20090729
• (7,8-Dimethoxy 3-(3-(((1S)-(4,5-dimethoxybenzocyclobutan-1-yl)methyl)methylamino)propyl)-1,3,4,5-tetrahydro-2H-benzazepin-2-one hydrochloride
• GS-3584
• NCGC00181343-01
• CAS-148849-67-6
• D08095
• Tox21_112802
• 3-{3-[{[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-methyl}(methyl)amino]propyl}-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one hydrochloride
• IVABRADINE HYDROCHLORIDE [EMA EPAR]
• 3-[3-[[(8S)-3,4-dimethoxy-8-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one hydrochloride3-[3-[[(8S)-3,4-dimethoxy-8-bicyclo[4.2.0]octa-1,3,
• 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride
• AKOS015849582
• Corlentor (TN)
• s2086
• S-16257-2
• N-(((7S)-3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)-3-(7,8-dimethoxy-2-oxo-1,2,4,5-tetrahydro-3H-3-benzazepin-3-yl)-N-methylpropan-1-aminium chloride
• CCG-269739
• 3-(3-((((7S)-3,4-Dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)(methyl)amino)propyl)-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one monohydrochloride
• (S)-3-(3-(((3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)(methyl)amino)propyl)-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one hydrochloride
• Corlanor (TN)
• 3-{3-[{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amino]propyl}-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one--hydrogen chloride (1/1)
• 3-(3-((((7S)-3,4-DIMETHOXYBICYCLO(4.2.0)OCTA-1,3,5-TRIEN-7-YL)METHYL)METHYLAMINO)PROPYL)-1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-2H-3-BENZAZEPIN-2-ONE HYDROCHLORIDE
• SCHEMBL23470
• UNII-TP19837BZK
• HY-B0162A
• I0847
• Ivabrandine hydrochloride
• AMG-998
• HLUKNZUABFFNQS-ZMBIFBSDSA-N
• GLXC-03048

• MDL： MFCD00929899
• Inchi： 1S/C27H36N2O5.ClH/c1-28(17-21-11-20-14-25(33-4)26(34-5)16-22(20)21)8-6-9-29-10-7-18-12-23(31-2)24(32-3)13-19(18)15-27(29)30;/h12-14,16,21H,6-11,15,17H2,1-5H3;1H/t21-;/m1./s1
• InChI Key： HLUKNZUABFFNQS-ZMBIFBSDSA-N
• SMILES： Cl.O(C)C1C(=CC2=C(C=1)[C@@H](CN(C)CCCN1C(CC3C=C(C(=CC=3CC1)OC)OC)=O)C2)OC

Computed Properties

• Exact Mass: 504.23900
• Monoisotopic Mass: 504.239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5

Experimental Properties

• Color/Form: Powder
• Melting Point: 140°C(lit.)
• Boiling Point: 626.9°C at 760 mmHg
• Flash Point: 332.9°C
• Solubility: H2O: ≥5mg/mL (warmed)
• PSA: 60.47000
• LogP: 4.04990
• Merck: 5247
• Specific Rotation: 58921 +7.8°; 36521 +27.8° (c = 1% in DMSO)
• Solubility: H2O: ≥5mg/mL (warmed)

Ivabradine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ivabradine hydrochloride

Ivabradine Hydrochloride (CAS No. 148849-67-6): A Comprehensive Overview in Modern Pharmaceutical Research

Ivabradine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 148849-67-6, is a compound that has garnered significant attention in the field of pharmaceutical research and development. As a selective inhibitor of the If channel, it plays a crucial role in the management of certain cardiovascular conditions, particularly those related to heart rate control. This introduction aims to provide an in-depth exploration of Ivabradine hydrochloride, its pharmacological mechanisms, clinical applications, and the latest research findings that underscore its importance in contemporary medicine.

The pharmacological profile of Ivabradine hydrochloride is centered on its ability to selectively block the If (funny) channels in the sinoatrial node (SA node) of the heart. These channels are responsible for the spontaneous depolarization that initiates each heartbeat. By inhibiting If channels, Ivabradine hydrochloride reduces the rate of spontaneous depolarization, thereby slowing down the heart rate. This mechanism is particularly beneficial in conditions where heart rate is excessively elevated, such as in patients with chronic heart failure and sinus rhythm.

In clinical settings, Ivabradine hydrochloride has been widely studied for its efficacy in treating patients with chronic heart failure who are already on optimal medical therapy, including beta-blockers. The drug’s ability to reduce heart rate without affecting blood pressure or cardiac output makes it a valuable addition to the therapeutic arsenal for managing these conditions. Several large-scale clinical trials have demonstrated its benefits in improving symptoms and reducing hospitalizations in patients with heart failure.

One of the most notable studies supporting the use of Ivabradine hydrochloride is the SHIFT (Systolic Heart Failure Treatment with the If Channel Inhibitor Ivabradine) trial. This landmark study enrolled over 6,500 patients with chronic heart failure and sinus rhythm despite being on beta-blocker therapy. The results showed that patients treated with Ivabradine hydrochloride experienced a significant reduction in hospitalizations and all-cause mortality compared to those receiving placebo. These findings have solidified the role of Ivabradine hydrochloride as a cornerstone in the management of heart failure.

Recent advancements in pharmacogenomics have also highlighted the potential benefits of personalized medicine when using Ivabradine hydrochloride. Research indicates that genetic variations can influence both the efficacy and safety of the drug. For instance, polymorphisms in genes encoding for transporters and receptors involved in drug metabolism and action can affect how patients respond to treatment. Understanding these genetic factors could lead to more tailored therapeutic approaches, optimizing outcomes for individual patients.

The mechanism of action of Ivabradine hydrochloride extends beyond its primary role in heart rate modulation. Emerging research suggests that it may also have cardioprotective effects by reducing myocardial oxygen demand and improving coronary blood flow. These additional benefits could make it a promising candidate for broader applications in cardiovascular disease management. Furthermore, studies are exploring its potential role in other conditions beyond heart failure, such as atrial fibrillation and angina pectoris.

The safety profile of Ivabradine hydrochloride is another critical aspect that has been extensively evaluated. Common side effects include dizziness, fatigue, and headache, which are generally mild and well-tolerated. However, caution is advised in patients with certain pre-existing conditions, such as sick sinus syndrome or second-degree atrioventricular block. Monitoring heart rate and blood pressure during therapy is essential to ensure patient safety.

The future directions for research on Ivabradine hydrochloride are multifaceted. Investigating its long-term effects on cardiac structure and function remains a priority, as well as exploring combination therapies with other cardiovascular drugs. Additionally, research into novel formulations that enhance bioavailability and reduce side effects could further improve patient outcomes. The integration of computational modeling and artificial intelligence into drug development may also accelerate the discovery of new applications for this compound.

In conclusion, Ivabradine hydrochloride (CAS No. 148849-67-6) represents a significant advancement in the management of cardiovascular diseases, particularly chronic heart failure. Its unique mechanism of action targeting the If channel offers a novel approach to controlling heart rate without compromising other cardiovascular parameters. The wealth of clinical evidence supporting its use underscores its importance as a therapeutic agent. As research continues to uncover new insights into its pharmacology and potential applications, Ivabradine hydrochloride is poised to remain at the forefront of cardiovascular medicine.